Cas no 898780-95-5 (3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-95-5
• MF: C₁₉H₂₀O₃S
• MW: 328.425304412842
• CID: 1946879
• PubChem ID: 24725975
• Update Time: 2025-05-22

3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-CARBOETHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• ethyl 3-[3-(4-methylsulfanylphenyl)propanoyl]benzoate
• LogP
• DTXSID60644368
• MFCD03843257
• 898780-95-5
• AKOS016021284
• Ethyl 3-{3-[4-(methylsulfanyl)phenyl]propanoyl}benzoate
• 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843257
• Inchi： 1S/C19H20O3S/c1-3-22-19(21)16-6-4-5-15(13-16)18(20)12-9-14-7-10-17(23-2)11-8-14/h4-8,10-11,13H,3,9,12H2,1-2H3
• InChI Key： JAEAMUFMKGHQCR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 328.11300
• Monoisotopic Mass: 328.11331567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.67000
• LogP: 4.40070

Additional information on 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone

Recent Advances in the Study of 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone (CAS: 898780-95-5): A Comprehensive Research Brief

In recent years, the compound 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone (CAS: 898780-95-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomethylphenyl and carboethoxy functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the synthesis and optimization of 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone. Recent publications highlight innovative synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial applications where large-scale production is essential.

Pharmacological evaluations of 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone have revealed its potential as an anti-inflammatory and anticancer agent. In vitro studies conducted on human cell lines have shown that the compound exhibits selective cytotoxicity against certain cancer cells while sparing normal cells. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the molecule could serve as a scaffold for developing targeted therapies. Additionally, its anti-inflammatory properties have been linked to the inhibition of key signaling pathways, such as NF-κB, which plays a critical role in chronic inflammatory diseases.

Another significant development is the exploration of 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone in combination therapies. Recent preclinical trials have investigated its synergistic effects with existing chemotherapeutic agents, showing enhanced efficacy and reduced side effects. For example, a 2024 study in Molecular Pharmaceutics reported that the compound potentiates the activity of doxorubicin in resistant breast cancer models, offering a potential strategy to overcome drug resistance. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising results, challenges remain in the clinical translation of 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Researchers are currently focusing on structural modifications to improve these parameters while retaining the compound's therapeutic efficacy. Computational modeling and high-throughput screening are being employed to identify optimal derivatives with enhanced pharmacokinetic properties.

In conclusion, 3'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone (CAS: 898780-95-5) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthesis and application, highlight its potential as a therapeutic agent. Ongoing research aims to overcome existing limitations and pave the way for its clinical development. This brief provides a snapshot of the current state of research and underscores the importance of continued investigation into this intriguing molecule.